2-(4-chloro-2-methylphenoxy)-N-[2-(2-thienyl)ethyl]acetamide

• Molecular Formula: C15H16ClNO2S
• Molecular Weight: 309.8 g/mol
• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-(2-thiophen-2-ylethyl)acetamide
• InChI: InChI=1S/C15H16ClNO2S/c1-11-9-12(16)4-5-14(11)19-10-15(18)17-7-6-13-3-2-8-20-13/h2-5,8-9H,6-7,10H2,1H3,(H,17,18)
• InChI Key: IVWULSQTVATBFY-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NCCC2=CC=CS2

Description

2-(4-chloro-2-methylphenoxy)-N-[2-(2-thienyl)ethyl]acetamide, also known as CETSA ligand, is a chemical compound that has gained significant attention in scientific research. It is a small molecule that can selectively bind to target proteins, allowing for the detection of protein-ligand interactions in cells and tissues.

Mechanism of Action

2-(4-chloro-2-methylphenoxy)-N-[2-(2-thienyl)ethyl]acetamide ligand works by selectively binding to target proteins in cells and tissues. This binding stabilizes the target proteins, allowing them to be detected and quantified using mass spectrometry. The binding of 2-(4-chloro-2-methylphenoxy)-N-[2-(2-thienyl)ethyl]acetamide ligand to target proteins is dependent on the temperature, with binding occurring at higher temperatures and dissociation occurring at lower temperatures.
Biochemical and Physiological Effects:
2-(4-chloro-2-methylphenoxy)-N-[2-(2-thienyl)ethyl]acetamide ligand has no known biochemical or physiological effects on cells or tissues. It is a small molecule that selectively binds to target proteins without interfering with their normal function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-chloro-2-methylphenoxy)-N-[2-(2-thienyl)ethyl]acetamide ligand is its ability to selectively bind to target proteins, allowing for the detection of protein-ligand interactions in cells and tissues. It is also a relatively simple and cost-effective method for studying protein-ligand interactions. However, there are some limitations to using 2-(4-chloro-2-methylphenoxy)-N-[2-(2-thienyl)ethyl]acetamide ligand in lab experiments. The binding of 2-(4-chloro-2-methylphenoxy)-N-[2-(2-thienyl)ethyl]acetamide ligand to target proteins is temperature-dependent, which can be a challenge to control in experiments. Additionally, 2-(4-chloro-2-methylphenoxy)-N-[2-(2-thienyl)ethyl]acetamide ligand may not bind to all target proteins, which can limit its usefulness in certain applications.

Future Directions

There are many potential future directions for research involving 2-(4-chloro-2-methylphenoxy)-N-[2-(2-thienyl)ethyl]acetamide ligand. One area of interest is the development of new ligands that can selectively bind to a wider range of target proteins. Another area of interest is the use of 2-(4-chloro-2-methylphenoxy)-N-[2-(2-thienyl)ethyl]acetamide ligand in combination with other methods, such as CRISPR-Cas9 gene editing, to study the function of target proteins in cells and tissues. Additionally, 2-(4-chloro-2-methylphenoxy)-N-[2-(2-thienyl)ethyl]acetamide ligand could be used to study the effects of drugs on target proteins in vivo, which could aid in the development of new therapeutics.

Synthesis Methods

The synthesis of 2-(4-chloro-2-methylphenoxy)-N-[2-(2-thienyl)ethyl]acetamide ligand involves a series of chemical reactions. The starting material is 2,4-dichloro-5-methylphenol, which is reacted with potassium carbonate and methyl iodide to form 2,4-dichloro-5-methylphenyl methyl ether. This intermediate is then reacted with 2-thiophen-2-ylethylamine and acetic anhydride to yield 2-(4-chloro-2-methylphenoxy)-N-[2-(2-thienyl)ethyl]acetamide ligand.

Scientific Research Applications

2-(4-chloro-2-methylphenoxy)-N-[2-(2-thienyl)ethyl]acetamide ligand has a wide range of scientific research applications, particularly in the field of drug discovery. It can be used to identify target proteins of small molecules, which can aid in the development of new drugs. 2-(4-chloro-2-methylphenoxy)-N-[2-(2-thienyl)ethyl]acetamide ligand can also be used to study protein-ligand interactions in cells and tissues, which can provide valuable insights into the mechanisms of drug action.